Cas no 412308-72-6 (4-(4-ethoxyphenyl)-2,3-dihydro-1,3-thiazol-2-one)

• Product Name: 4-(4-ethoxyphenyl)-2,3-dihydro-1,3-thiazol-2-one
• CAS No: 412308-72-6
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• CID: 3241060
• PubChem ID: 23279716
• Update Time: 2025-10-30

4-(4-ethoxyphenyl)-2,3-dihydro-1,3-thiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2(3H)-THIAZOLONE, 4-(4-ETHOXYPHENYL)-
• 4-(4-Ethoxyphenyl)thiazol-2(3H)-one
• Z409413366
• 4-(4-ethoxyphenyl)-2,3-dihydro-1,3-thiazol-2-one
• 4-(4-Ethoxyphenyl)thiazol-2(3H)-one radical ion(1+)
• CHEMBL4968905
• 412308-72-6
• EN300-59255
• 834-651-4
• G44883
• AKOS009427688
• MRA30872
• 426821-17-2
• 4-(4-ethoxyphenyl)-3H-1,3-thiazol-2-one
• CS-0252179

• Inchi： 1S/C11H11NO2S/c1-2-14-9-5-3-8(4-6-9)10-7-15-11(13)12-10/h3-7H,2H2,1H3,(H,12,13)
• InChI Key： TVGUPWQGBAACQI-UHFFFAOYSA-N
• SMILES： S1C(NC(=C1)C1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 221.05104977Da
• Monoisotopic Mass: 221.05104977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.6Ų

Additional information on 4-(4-ethoxyphenyl)-2,3-dihydro-1,3-thiazol-2-one

4-(4-Ethoxyphenyl)-2,3-Dihydro-1,3-Thiazol-2-One: A Comprehensive Overview

4-(4-Ethoxyphenyl)-2,3-dihydro-1,3-thiazol-2-one, commonly referred to by its CAS number CAS No. 412308-72-6, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of thiazolidinones, which are known for their diverse chemical properties and biological activities. The structure of 4-(4-Ethoxyphenyl)-2,3-dihydro-1,3-thiazol-2-one consists of a thiazolidinone ring fused with a phenyl group substituted with an ethoxy moiety. This unique structure contributes to its reactivity and functionality in different chemical reactions and biological systems.

Recent studies have highlighted the potential of 4-(4-Ethoxyphenyl)-2,3-dihydro-1,3-thiazol-2-one in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and antioxidant agents. The ethoxyphenyl substituent plays a crucial role in enhancing the compound's solubility and bioavailability, making it an attractive candidate for pharmaceutical applications.

In addition to its pharmacological significance, CAS No. 412308-72-6 has also been utilized in the synthesis of advanced materials. Its ability to form stable complexes with metal ions has led to its application in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area and porosity, making them ideal for gas storage and catalytic applications.

The synthesis of 4-(4-Ethoxyphenyl)-2,3-dihydro-1,3-thiazol-2-one involves a multi-step process that typically begins with the preparation of the thiazolidinone ring. This is followed by substitution reactions to introduce the ethoxyphenyl group at the appropriate position. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste generation.

From an environmental perspective, CAS No. 412308-72-6 has been studied for its biodegradability and ecological impact. Research indicates that under specific conditions, this compound can undergo microbial degradation, reducing its persistence in natural ecosystems. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, 4-(4-Ethoxyphenyl)-2,3-dihydro-1,3-thiazol-2-one, identified by its CAS number CAS No. 412308-72-6, is a multifaceted compound with promising applications across various industries. Its unique chemical structure and versatile properties make it a valuable tool in drug discovery, material science, and environmental studies. As research continues to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific innovation.